Cas no 1804514-53-1 (2-Amino-4-(difluoromethyl)-3-hydroxypyridine-6-sulfonamide)

• Product Name: 2-Amino-4-(difluoromethyl)-3-hydroxypyridine-6-sulfonamide
• CAS No: 1804514-53-1
• MF: C₆H₇F₂N₃O₃S
• MW: 239.19988656044
• CID: 4915842
• Update Time: 2025-05-21

2-Amino-4-(difluoromethyl)-3-hydroxypyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(difluoromethyl)-3-hydroxypyridine-6-sulfonamide

• Inchi： 1S/C6H7F2N3O3S/c7-5(8)2-1-3(15(10,13)14)11-6(9)4(2)12/h1,5,12H,(H2,9,11)(H2,10,13,14)
• InChI Key： YFWRNCKLVXXUFC-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(F)F)C(=C(N)N=1)O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 318
• XLogP3: -0.3
• Topological Polar Surface Area: 128

Additional information on 2-Amino-4-(difluoromethyl)-3-hydroxypyridine-6-sulfonamide

Recent Advances in the Study of 2-Amino-4-(difluoromethyl)-3-hydroxypyridine-6-sulfonamide (CAS: 1804514-53-1)

In recent years, the compound 2-Amino-4-(difluoromethyl)-3-hydroxypyridine-6-sulfonamide (CAS: 1804514-53-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamide and difluoromethyl groups, has shown promising potential in various therapeutic applications. The following research brief consolidates the latest findings and advancements related to this compound, providing a comprehensive overview of its current status in scientific research.

The primary focus of recent studies has been on the compound's role as a potential inhibitor of key enzymatic pathways. Researchers have identified its ability to selectively target carbonic anhydrases (CAs), a family of enzymes implicated in numerous physiological and pathological processes. The presence of the sulfonamide moiety in 2-Amino-4-(difluoromethyl)-3-hydroxypyridine-6-sulfonamide is particularly noteworthy, as sulfonamides are well-known for their CA inhibitory properties. Preliminary in vitro studies have demonstrated potent inhibitory activity against several CA isoforms, suggesting its utility in conditions such as glaucoma, epilepsy, and cancer.

Further investigations into the compound's mechanism of action have revealed its interaction with the active site of CAs, where it forms a coordination bond with the zinc ion, a critical component of the enzyme's catalytic center. Molecular docking studies and X-ray crystallography have provided detailed insights into the binding mode of 2-Amino-4-(difluoromethyl)-3-hydroxypyridine-6-sulfonamide, highlighting the importance of its difluoromethyl group in enhancing binding affinity and selectivity. These structural insights are invaluable for the design of next-generation CA inhibitors with improved pharmacokinetic properties.

In addition to its CA inhibitory activity, recent research has explored the compound's potential in other therapeutic areas. For instance, studies have investigated its anti-inflammatory and antimicrobial properties, with promising results in preclinical models. The compound's ability to modulate inflammatory cytokines and inhibit bacterial growth underscores its versatility as a multifunctional agent. However, further in vivo studies are required to validate these findings and assess its safety profile.

The synthesis and optimization of 2-Amino-4-(difluoromethyl)-3-hydroxypyridine-6-sulfonamide have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of the compound with higher yields and purity, facilitating its use in both research and potential clinical applications. Researchers have also explored structural modifications to enhance its bioavailability and reduce off-target effects, paving the way for the development of derivative compounds with improved therapeutic indices.

Despite the promising findings, several challenges remain in the development of 2-Amino-4-(difluoromethyl)-3-hydroxypyridine-6-sulfonamide as a therapeutic agent. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, 2-Amino-4-(difluoromethyl)-3-hydroxypyridine-6-sulfonamide (CAS: 1804514-53-1) represents a compelling candidate for further investigation in the field of chemical biology and drug discovery. Its unique structural features and multifaceted biological activities make it a valuable tool for understanding enzymatic mechanisms and developing novel therapeutics. Continued research efforts will undoubtedly shed more light on its full potential and applications in medicine.